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Compound of Interest

Compound Name: 2,3-Difluoroaniline

Cat. No.: B047769

Essential Safety and Handling Guide for 2,3-
Difluoroaniline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 2,3-Difluoroaniline in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this compound.

Chemical Identifier and Physical Properties
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Property Value

CAS Number 4519-40-8

Molecular Formula CeHsF2N

Molecular Weight 129.11 g/mol [1]

Appearance Colorless to brown clear liquid[2]

Boiling Point 69 °C at 12 mmHg[2]

Density 1.274 g/mL at 25 °C

Flash Point 71 °C (159.8 °F) - closed cup

Solubility Limited solubility in water, soluble in organic
solvents.[3]

Storage Temperature 2-8°C[2]

Hazard Identification and Personal Protective Equipment
(PPE)

2,3-Difluoroaniline is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled. It causes skin and serious eye irritation.[1]
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Hazard GHS Classification Recommended PPE

o Do not eat, drink or smoke
Acute Toxicity, Oral Category 4 ] )
when using this product.[4]

Wear protective gloves and

Acute Toxicity, Dermal Category 4 )
clothing.[5]

Use only outdoors or in a well-
ventilated area.[4] Wear a
NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded.[5][6]

Acute Toxicity, Inhalation Category 4

Wear protective gloves and
Skin Corrosion/Irritation Category 2 clothing to prevent skin
exposure.[5][6]

Wear appropriate protective
Serious Eye Damage/Irritation Category 2A eyeglasses or chemical safety
goggles.[5][6]

. I Keep away from heat, sparks,
Combustible Liquid Category 4
and open flames.[5]

Mandatory Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or face shield.
» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

o Skin and Body Protection: Laboratory coat, long pants, and closed-toe shoes. For larger
quantities or potential for splashing, consider a chemical-resistant apron or suit.[5]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[7] If
ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is
necessary.[5]
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Operational and Disposal Plans

Receiving and Storage:
o Upon receipt, inspect the container for any damage or leaks.

o Store in a cool, dry, and well-ventilated area away from incompatible materials such as acids,
strong bases, and oxidizing agents.[5][7]

» Keep the container tightly closed and store at the recommended temperature of 2-8°C.[2]
» Store in a locked cabinet or other secure location.[4]
Handling and Use:

 All handling of 2,3-Difluoroaniline should be conducted in a well-ventilated laboratory,
preferably within a certified chemical fume hood.[7]

e Ensure an eyewash station and safety shower are readily accessible.[5]

» Avoid breathing vapors or mist.[8]

e Prevent contact with skin and eyes.[8]

¢ Do not eat, drink, or smoke in the handling area.[8]

e Wash hands thoroughly after handling.[4]

e Ground and bond containers when transferring material to prevent static discharge.[9]
Disposal Plan:

o Dispose of waste in accordance with all applicable federal, state, and local regulations.
o Collect waste in a designated, properly labeled, and sealed container.

e Do not dispose of down the drain or in the general trash.[8]
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o Contaminated materials (e.g., gloves, absorbent pads) should be treated as hazardous
waste.

o Consider using a licensed professional waste disposal service.
Emergency Procedures

Spill Response:

o Evacuate: Immediately evacuate the spill area.

e Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, contain the material with an inert absorbent material (e.g., sand,
vermiculite).[8]

o Personal Protection: Wear appropriate PPE, including respiratory protection, before
attempting cleanup.[8]

o Cleanup: Carefully collect the absorbed material into a sealed container for hazardous waste
disposal.[7]

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
o Report: Report the spill to the appropriate safety personnel.
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4]

« Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek immediate medical attention.[4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[4]
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[4]

Firefighting Measures:

» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.[4]

e Hazards: The container may explode when heated.[7] Combustion may produce toxic fumes
of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen fluoride.[5]

o Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Visual Workflow and Logic Diagrams
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Safe Handling Workflow for 2,3-Difluoroaniline
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Caption: Workflow for the safe handling of 2,3-Difluoroaniline.
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Emergency Response Logic for 2,3-Difluoroaniline
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Caption: Decision logic for emergency response to incidents involving 2,3-Difluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047769?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

